1-Bromo-2-propan-2-ylcyclopropene

• Molecular Formula: C6H9Br
• Molecular Weight: 161.04 g/mol
• IUPAC Name: 1-bromo-2-propan-2-ylcyclopropene
• InChI: InChI=1S/C6H9Br/c1-4(2)5-3-6(5)7/h4H,3H2,1-2H3
• InChI Key: HRUMHBQTANBLMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C1)Br

Description

1-Bromo-2-propan-2-ylcyclopropene is a brominated cyclopropene derivative characterized by a strained three-membered cyclopropene ring substituted with a bromine atom and an isopropyl (propan-2-yl) group. Cyclopropene rings are highly strained due to their 60° bond angles, making them reactive intermediates in organic synthesis. The bromine substituent enhances electrophilicity, while the bulky isopropyl group may influence steric interactions and stability.

Comparison with Similar Compounds

Structural and Physical Properties

The following table compares hypothetical properties of 1-bromo-2-propan-2-ylcyclopropene with analogous brominated compounds from the evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Key Features
1-Bromo-2-propan-2-ylcyclopropene*	C₆H₇Br	159.03 (estimated)	~80–100 (estimated)	Low water solubility; soluble in organic solvents	Strained cyclopropene ring, bromine, isopropyl group
2-Bromo-2-methylpropane	C₄H₉Br	137.02	73.1	Miscible in organic solvents	Tertiary bromide, low steric strain
2-Bromo-2-methylpropanoic acid	C₄H₇BrO₂	167.01	200	Slightly soluble in water	Brominated carboxylic acid
1-Bromo-2-methyl-3-(prop-2-en-1-yl)cyclopentane	C₉H₁₅Br	215.12	Not reported	Likely organic-soluble	Cyclopentane ring, bromine, allyl group

*Note: Properties for 1-bromo-2-propan-2-ylcyclopropene are extrapolated based on cyclopropene chemistry.

Key Observations :

• The cyclopropene core in the target compound introduces significant ring strain compared to cyclopentane derivatives (e.g., compound in ), which likely increases reactivity in ring-opening or addition reactions.
• Brominated alkanes (e.g., 2-bromo-2-methylpropane ) exhibit lower boiling points than brominated acids or strained cyclic systems due to weaker intermolecular forces.

Brominated Cyclopropanes vs. Cyclopropenes

• Cyclopropanes : The compound 1-(5-bromo-2-chlorophenyl)-2,2-dichloro-1-(4-ethoxyphenyl)cyclopropane demonstrates stability in its crystal structure (mean C–C bond length = 1.54 Å, R factor = 0.067), typical of cyclopropanes. Cyclopropanes are less strained than cyclopropenes and often require harsh conditions for ring-opening.
• Cyclopropenes : The high angular strain in cyclopropene rings (idealized bond angle = 60°) makes them prone to [2+1] cycloadditions or electrophilic attacks. The bromine substituent in 1-bromo-2-propan-2-ylcyclopropene could act as a leaving group, enabling nucleophilic substitution or elimination reactions.

Brominated Acyclic Compounds

• Ethyl bromoacetate (C₄H₇BrO₂) : A liquid with a molecular weight of 167.0 g/mol, this ester participates in nucleophilic substitutions (e.g., Gabriel synthesis). Its reactivity contrasts with cyclic bromides due to the absence of ring strain.
• Methyl 3-bromopropionate (C₄H₇BrO₂) : Similar to ethyl bromoacetate but with a longer carbon chain, this compound highlights how steric effects influence reactivity in acyclic systems.

Stability and Functional Group Interactions

• Steric Effects : The isopropyl group in 1-bromo-2-propan-2-ylcyclopropene may hinder reactions at the bromine site, unlike less hindered analogs like 2-bromo-2-methylpropane .
• Acid Derivatives: Brominated carboxylic acids (e.g., 2-bromo-2-methylpropanoic acid ) exhibit higher boiling points (200°C) due to hydrogen bonding, a feature absent in neutral cyclopropenes.